Cas no 1865989-97-4 (3-Pyrrolidinamine, N,3-dimethyl-N-propyl-)

• Product Name: 3-Pyrrolidinamine, N,3-dimethyl-N-propyl-
• CAS No: 1865989-97-4
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5264461
• Update Time: 2025-10-28

3-Pyrrolidinamine, N,3-dimethyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, N,3-dimethyl-N-propyl-

• Inchi： 1S/C9H20N2/c1-4-7-11(3)9(2)5-6-10-8-9/h10H,4-8H2,1-3H3
• InChI Key： XKZRKMHEOASQPQ-UHFFFAOYSA-N
• SMILES： N1CCC(C)(N(C)CCC)C1

Additional information on 3-Pyrrolidinamine, N,3-dimethyl-N-propyl-

Introduction to 3-Pyrrolidinamine, N,3-dimethyl-N-propyl- (CAS No. 1865989-97-4)

3-Pyrrolidinamine, N,3-dimethyl-N-propyl- (CAS No. 1865989-97-4) is a versatile compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique chemical structure, which includes a pyrrolidine ring and multiple alkyl substituents. The combination of these functional groups imparts specific properties that make it valuable for various research and industrial purposes.

The chemical formula of 3-Pyrrolidinamine, N,3-dimethyl-N-propyl- is C₈H₁₉N₂. It is a colorless liquid with a molecular weight of 145.24 g/mol. The compound's solubility in water is limited, but it is highly soluble in organic solvents such as ethanol and dichloromethane. These solubility properties make it an ideal candidate for use in organic synthesis and as a building block for more complex molecules.

In the pharmaceutical industry, 3-Pyrrolidinamine, N,3-dimethyl-N-propyl- has gained attention due to its potential as an intermediate in the synthesis of drugs. Recent studies have explored its role in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of new antiviral agents targeting RNA viruses. The researchers found that derivatives of 3-Pyrrolidinamine, N,3-dimethyl-N-propyl- exhibited potent antiviral activity against several strains of RNA viruses, including influenza and coronaviruses.

Beyond its pharmaceutical applications, 3-Pyrrolidinamine, N,3-dimethyl-N-propyl- is also used in the field of materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings. A 2021 study published in Polymer Chemistry demonstrated the use of this compound as a monomer in the preparation of polymeric materials with enhanced mechanical and thermal properties. The resulting polymers showed improved tensile strength and thermal stability, making them suitable for high-performance applications such as aerospace and automotive industries.

In addition to its synthetic utility, 3-Pyrrolidinamine, N,3-dimethyl-N-propyl- has been studied for its potential biological activities. Research has shown that certain derivatives of this compound exhibit anti-inflammatory and analgesic properties. A 2020 study published in Bioorganic & Medicinal Chemistry Letters reported that a series of derivatives synthesized from 3-Pyrrolidinamine, N,3-dimethyl-N-propyl- demonstrated significant anti-inflammatory activity in vitro and in vivo models. These findings suggest that this compound could be further explored for the development of new anti-inflammatory drugs.

The safety profile of 3-Pyrrolidinamine, N,3-dimethyl-N-propyl- is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 3-Pyrrolidinamine, N,3-dimethyl-N-propyl- (CAS No. 1865989-97-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure and properties make it a valuable intermediate for the development of new therapeutic agents and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.